Cas no 139397-97-0 (L-Proline,1-[N-[1-[N-[N-[1-[N-(1-glycyl-L-prolyl)glycyl]-L-prolyl]-L-alanyl]glycyl]-L-prolyl]glycyl]-)

• Product Name: L-Proline,1-[N-[1-[N-[N-[1-[N-(1-glycyl-L-prolyl)glycyl]-L-prolyl]-L-alanyl]glycyl]-L-prolyl]glycyl]-
• CAS No: 139397-97-0
• MF: C₃₁H₄₇N₉O₁₀
• MW: 705.759186983109
• CID: 1268700
• Update Time: 2024-08-03

L-Proline,1-[N-[1-[N-[N-[1-[N-(1-glycyl-L-prolyl)glycyl]-L-prolyl]-L-alanyl]glycyl]-L-prolyl]glycyl]- Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-[N-[1-[N-[N-[1-[N-(1-glycyl-L-prolyl)glycyl]-L-prolyl]-L-alanyl]glycyl]-L-prolyl]glycyl]-
• L-Proline, 1-[N-[1-[N-[N-[1-[N-(1-glycyl-L-prolyl)glycyl]-L-prolyl]-L-alanyl]glycyl]-L-prolyl]glycyl]- (9CI)

• Inchi： 1S/C31H47N9O10/c1-18(36-30(48)21-8-4-12-39(21)25(43)16-34-28(46)19-6-2-10-37(19)23(41)14-32)27(45)33-15-24(42)38-11-3-7-20(38)29(47)35-17-26(44)40-13-5-9-22(40)31(49)50/h18-22H,2-17,32H2,1H3,(H,33,45)(H,34,46)(H,35,47)(H,36,48)(H,49,50)/t18-,19-,20-,21-,22-/m0/s1
• InChI Key： CBIOTBRUWWHTOG-YFNVTMOMSA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(=O)CNC(=O)[C@@H]1CCCN1C(=O)CNC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)CNC(=O)[C@@H]1CCCN1C(=O)CN

Computed Properties

• Exact Mass: 705.34491

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 1227.3±65.0 °C(Predicted)
• PSA: 260.96
• pka: 3.43±0.20(Predicted)